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Compound of Interest

Compound Name: 2-(4-methoxyphenyl)acetaldehyde

Cat. No.: B1346790

An In-Depth Technical Guide to the Molecular Structure and Formula of 4-
Methoxyphenylacetaldehyde

Abstract

This technical guide provides a comprehensive examination of 4-methoxyphenylacetaldehyde
(CAS: 5703-26-4), a key aromatic aldehyde utilized in organic synthesis and the fragrance
industry. The document moves beyond a superficial statement of the molecular formula to
detail the analytical techniques used for its structural elucidation, including Nuclear Magnetic
Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). We
explore common synthetic routes and the characteristic reactivity of its aldehyde functional
group, which makes it a versatile precursor for more complex molecules, including those with
therapeutic potential. This guide includes detailed experimental protocols, safety and handling
procedures, and a discussion of its applications, particularly as a synthon in medicinal
chemistry. All data and claims are substantiated with references to authoritative sources to
ensure scientific integrity.

Molecular Identity and Physicochemical Properties

4-Methoxyphenylacetaldehyde, also known as p-methoxyphenylacetaldehyde or by its IUPAC
name 2-(4-methoxyphenyl)acetaldehyde, is an organic compound that serves as a valuable
building block in synthetic chemistry.[1] Its identity is established by a unique combination of its
molecular formula, weight, and structural arrangement.
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The fundamental identifiers and physical properties are crucial for its handling, reaction setup,

and purification processes. These are summarized in the table below.

Property Value Source(s)
2-(4-

IUPAC Name [2][3]
methoxyphenyl)acetaldehyde
4-

Synonyms Methoxyphenylacetaldehyde, [1][2][4]
p-methoxyphenylacetaldehyde

CAS Number 5703-26-4 [21[31[41[5]

Molecular Formula CoH1002 [21[31[41[5]

Molecular Weight 150.17 g/mol [2][4]

Appearance Liquid at room temperature [1]

Boiling Point 255.5°C at 760 mmHg [1]

. Insoluble in water; Soluble in
Solubility [1114]

ethanol, methanol, chloroform

Structural Elucidation and Spectroscopic Analysis

Confirming the molecular structure of a compound like 4-methoxyphenylacetaldehyde is not

merely a matter of accepting a drawn structure; it requires rigorous verification through

spectroscopic methods. Each technique provides a unique piece of the structural puzzle, and

together they create a self-validating system of identification. For researchers, understanding

this spectroscopic fingerprint is essential for reaction monitoring and quality control.

Molecular Structure Overview

The structure consists of a benzene ring substituted with a methoxy group (-OCHs) and an

acetaldehyde group (-CH2CHO) at positions 1 and 4 (the para position), respectively.

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H10O2/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5,7H,6H2,1H3
https://www.smolecule.com/products/s773855
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H10O2/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5,7H,6H2,1H3
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.chemsynthesis.com/base/chemical-structure-34968.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H10O2/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5,7H,6H2,1H3
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.chemsynthesis.com/base/chemical-structure-34968.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.smolecule.com/products/s773855
https://www.smolecule.com/products/s773855
https://www.smolecule.com/products/s773855
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 3. Key reactions of the aldehyde functional group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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